5-({[(benzyloxy)carbonyl]amino}methyl)-1-(1-methyl-1H-pyrrol-3-yl)pyrrolidine-2-carboxylic acid

• Molecular Formula: C19H23N3O4
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 1-(1-methylpyrrol-3-yl)-5-(phenylmethoxycarbonylaminomethyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C19H23N3O4/c1-21-10-9-16(12-21)22-15(7-8-17(22)18(23)24)11-20-19(25)26-13-14-5-3-2-4-6-14/h2-6,9-10,12,15,17H,7-8,11,13H2,1H3,(H,20,25)(H,23,24)
• InChI Key: CUWHXSVYWCNMNU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=C1)N2C(CCC2C(=O)O)CNC(=O)OCC3=CC=CC=C3

Description

This compound is a pyrrolidine-2-carboxylic acid derivative featuring two key substituents:

• A benzyloxycarbonyl (Cbz)-protected aminomethyl group at the 5-position of the pyrrolidine ring.
• A 1-methyl-1H-pyrrol-3-yl group at the 1-position of the pyrrolidine ring.

The benzyloxycarbonyl group enhances stability against enzymatic degradation, making it a common protective strategy in peptide synthesis. Its molecular formula is C₁₉H₂₄N₃O₄, with a calculated molecular weight of 358.42 g/mol (based on structural analysis).

Preparation Methods

Starting Materials and Protection Steps

• The pyrrolidine-2-carboxylic acid core is often prepared or procured as a protected intermediate, with the amino group protected by the benzyloxycarbonyl group to prevent side reactions during subsequent steps.
• Protection of amino groups using benzyloxycarbonyl chloride (Cbz-Cl) is a standard method, typically performed under basic conditions (e.g., sodium bicarbonate or triethylamine) in an organic solvent such as dichloromethane.

Formation of the 1-(1-methyl-1H-pyrrol-3-yl) Substituent

• The introduction of the 1-methylpyrrole moiety onto the nitrogen of the pyrrolidine ring can be achieved through alkylation reactions.
• Alkylation is performed by activating the nitrogen with a suitable base (e.g., sodium hydride or potassium carbonate) in a polar aprotic solvent such as N,N-dimethylformamide or tetrahydrofuran.
• The alkylating agent is typically a 1-methylpyrrole derivative bearing a good leaving group (e.g., halide or tosylate).

Aminomethylation at Position 5 of Pyrrolidine

• The amino methyl substituent at position 5 can be introduced via reductive amination or nucleophilic substitution.
• Reductive amination involves reacting the aldehyde or ketone precursor with an amine under reducing conditions, often using sodium cyanoborohydride or similar reducing agents.
• Alternatively, nucleophilic displacement with a protected amino methyl reagent can be employed.

Peptide Coupling and Activation

• The carboxylic acid group at position 2 is often activated for coupling using reagents such as N,N'-dicyclohexylcarbodiimide or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride.
• Active esters or acid chlorides can be formed for subsequent coupling with amines or diamines, following standard peptide synthesis protocols.
• Mixed anhydrides formed with chloroformates (ethyl or isobutyl chloroformate) are also common intermediates for coupling reactions.

Use of Bases and Solvents

• Strong bases such as sodium hydride, n-butyllithium, or potassium carbonate are used for deprotonation and activation steps.
• Solvents include alcoholic solvents (methanol, ethanol, 2-propanol), amide solvents (N,N-dimethylformamide), ethers (tetrahydrofuran), and aromatic hydrocarbons (toluene).
• Reaction temperatures vary widely depending on the step, typically ranging from 0 °C to reflux conditions (up to 150 °C in some coupling steps).

Isolation and Purification

• After reaction completion, the product is often isolated by crystallization, extraction with solvents such as ethyl acetate or diethyl ether, and purification by chromatography.
• Salts of the compound may be formed by adding acidic compounds such as hydrochloric acid or hydrobromic acid to improve crystallinity and stability.

Representative Reaction Scheme (Summary)

Step	Reaction Type	Reagents & Conditions	Outcome
1	Amino protection	Benzyloxycarbonyl chloride, base, solvent (e.g., dichloromethane)	Protected amino intermediate
2	Nitrogen alkylation	Base (NaH, K2CO3), 1-methylpyrrole alkyl halide, DMF or THF	N-substituted pyrrolidine
3	Aminomethylation	Reductive amination or nucleophilic substitution, reducing agent (NaBH3CN)	Aminomethylated pyrrolidine
4	Carboxyl activation	Carbodiimide coupling agents or chloroformates	Activated ester or acid chloride intermediate
5	Coupling with diamine	Base (e.g., triethylamine), inert solvent, 0–150 °C	Final compound or intermediate
6	Deprotection and salt formation	Acidic treatment (HCl, HBr)	Isolated pure compound as salt

Research Findings and Optimization Notes

• Reaction times vary from 1 to 24 hours depending on the step, with some coupling reactions requiring up to 48 hours for completion.
• Use of alcoholic solvents, especially 2-propanol, is preferred in certain steps due to better solubility and reaction rates.
• Bases such as lithium hydroxide are favored for hydrolysis steps to avoid racemization and maintain stereochemical integrity.
• The benzyloxycarbonyl protecting group is stable under many reaction conditions but can be removed by catalytic hydrogenation when required.
• The compound can be isolated as salts with organic acids (e.g., tartaric acid) or inorganic acids (e.g., hydrochloric acid) to improve handling and stability.

Summary Table of Key Preparation Parameters

Parameter	Preferred Conditions	Notes
Solvent for alkylation	N,N-dimethylformamide, tetrahydrofuran	Polar aprotic solvents favored
Base for deprotonation	Sodium hydride, potassium carbonate	Strong bases required for activation
Temperature range	0 °C to 150 °C	Depends on reaction step
Coupling agents	N,N'-dicyclohexylcarbodiimide, ethyl chloroformate	Standard peptide coupling reagents
Protecting group removal	Catalytic hydrogenation (Pd/C)	For benzyloxycarbonyl group
Isolation methods	Crystallization, extraction, salt formation	Use of acidic salts preferred
Reaction time	1 to 48 hours	Optimized per step

Chemical Reactions Analysis

Types of Reactions

5-({[(benzyloxy)carbonyl]amino}methyl)-1-(1-methyl-1H-pyrrol-3-yl)pyrrolidine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Nucleophiles, electrophiles

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

5-({[(benzyloxy)carbonyl]amino}methyl)-1-(1-methyl-1H-pyrrol-3-yl)pyrrolidine-2-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and for studying reaction mechanisms.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-({[(benzyloxy)carbonyl]amino}methyl)-1-(1-methyl-1H-pyrrol-3-yl)pyrrolidine-2-carboxylic acid involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

A structural and functional comparison with related pyrrolidine derivatives is provided below:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Aromaticity	Chiral Centers
5-({[(benzyloxy)carbonyl]amino}methyl)-1-(1-methyl-1H-pyrrol-3-yl)pyrrolidine-2-carboxylic acid	C₁₉H₂₄N₃O₄	358.42	- Cbz-protected aminomethyl (position 5) - 1-methylpyrrole (position 1)	Yes	3
5-Amino-3-methyl-pyrrolidine-2-carboxylic acid	C₆H₁₂N₂O₂	144.17	- Amino (position 5) - Methyl (position 3)	No	3
1-Benzylpyrrolidine-2-carboxylic acid	C₁₂H₁₅NO₂	205.26	- Benzyl (position 1)	Yes	1
Proline (reference compound)	C₅H₉NO₂	115.13	- Secondary amine (inherent to proline structure)	No	1

Key Findings:

Steric and Electronic Differences: The Cbz-protected aminomethyl group in the target compound introduces steric bulk compared to the simpler amino group in 5-amino-3-methyl-pyrrolidine-2-carboxylic acid . This may reduce conformational flexibility but improve protease resistance. The 1-methylpyrrole substituent enhances aromatic interactions compared to non-aromatic analogs like proline or 5-amino-3-methyl-pyrrolidine-2-carboxylic acid .

Chirality: Both the target compound and 5-amino-3-methyl-pyrrolidine-2-carboxylic acid have three chiral centers, suggesting similar challenges in enantioselective synthesis.

Biological Implications: The benzyloxycarbonyl group may confer improved membrane permeability compared to unprotected amino derivatives, as seen in peptide mimetics . The 1-methylpyrrole group could mimic tryptophan or histidine side chains in receptor binding, a feature absent in simpler pyrrolidine derivatives like proline.

Biological Activity

5-({[(benzyloxy)carbonyl]amino}methyl)-1-(1-methyl-1H-pyrrol-3-yl)pyrrolidine-2-carboxylic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms, efficacy, and potential therapeutic applications.

Chemical Structure and Properties

The compound's structure includes a pyrrolidine core with various functional groups that may contribute to its biological activity. The presence of the benzyloxycarbonyl and pyrrole moieties suggests potential interactions with biological targets.

Research indicates that compounds with similar structural features often exhibit diverse biological activities, including antibacterial and antiviral properties. The mechanisms may involve:

• Inhibition of Enzymatic Activity : Many pyrrole derivatives act as inhibitors of key enzymes in bacteria and viruses, potentially disrupting their metabolic processes.
• Interaction with Receptors : The compound may bind to specific receptors, modulating signaling pathways involved in inflammation or immune response.

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of pyrrole derivatives. For instance, a related series of compounds demonstrated significant activity against Staphylococcus aureus with minimum inhibitory concentration (MIC) values ranging from 3.12 to 12.5 µg/mL, showcasing their potential as antibacterial agents .

Compound	Target Pathogen	MIC (µg/mL)
Pyrrole Derivative	Staphylococcus aureus	3.12 - 12.5
Control (Ciprofloxacin)	Staphylococcus aureus	2

Antiviral Activity

In antiviral research, compounds similar to the one have shown promise against viruses such as hepatitis C. For example, a study reported that certain pyrrole carboxamide hybrids inhibited viral replication with EC50 values in the micromolar range .

Compound	Virus	EC50 (µM)
Pyrrole Carboxamide Hybrid	Hepatitis C Virus	5 - 28
Control (Ribavirin)	Hepatitis C Virus	1.3

Case Studies

• Antibacterial Efficacy : In a study assessing the antibacterial efficacy of pyrrole derivatives, several compounds were identified that inhibited the growth of resistant bacterial strains. The compound's ability to disrupt bacterial cell wall synthesis was noted as a primary mechanism .
• Antiviral Potential : Another investigation focused on the antiviral activity against respiratory viruses. The compound exhibited significant inhibitory effects on viral replication, suggesting its potential utility in treating viral infections .

Q & A

Basic: How can researchers optimize the synthesis of this compound to improve yield and purity?

Methodological Answer:
Optimization involves integrating computational reaction path searches (e.g., quantum chemical calculations) with statistical design of experiments (DoE). For example, ICReDD’s approach uses quantum mechanics to predict reaction pathways and identifies key variables (e.g., temperature, solvent) for experimental validation . Statistical DoE (e.g., fractional factorial designs) minimizes trial runs while accounting for interactions between variables. For instance, General Procedure F1 in employs controlled amide formation conditions (e.g., coupling agents, stoichiometry) to achieve >90% yields. Cross-validate purity via LCMS (e.g., 94.77% purity in ) and adjust parameters iteratively .

Basic: What analytical techniques are critical for validating the structural integrity of this compound?

Methodological Answer:
Use a multi-technique approach:

• NMR spectroscopy : Compare experimental $^1H$ NMR shifts (e.g., δ 2.56 ppm for methyl groups in ) with predicted values from computational tools (e.g., ACD/Labs Percepta in ) to confirm substituent positions .
• Mass spectrometry : Validate molecular weight via ESIMS (e.g., m/z 311.1 in ) and ensure isotopic patterns match theoretical profiles .
• Chromatography : Employ HPLC (e.g., 97.34% purity in ) to detect impurities and optimize purification protocols .

Advanced: How can computational modeling resolve contradictions between predicted and experimental spectral data?

Methodological Answer:
Contradictions often arise from conformational flexibility or solvent effects. To resolve these:

Conformational sampling : Use molecular dynamics (MD) simulations to explore low-energy conformers and compare calculated NMR shifts (e.g., ’s InChI-based predictions) with experimental data .

Solvent modeling : Apply implicit/explicit solvent models (e.g., COSMO-RS) to adjust chemical shift predictions. For example, ’s theoretical studies on pyrazole derivatives reconciled discrepancies by accounting for DMSO-d6 solvent effects .

Cross-validation : Compare with structurally analogous compounds (e.g., ’s furan-carboxylic acid derivatives) to identify systematic errors in computational parameters .

Advanced: What strategies are recommended for handling conflicting kinetic data in multi-step synthesis?

Methodological Answer:
Conflicts may stem from unaccounted intermediates or side reactions. Address this via:

In-situ monitoring : Use techniques like ReactIR or LCMS tracking (e.g., ’s reaction filtrate analysis) to detect transient intermediates .

Mechanistic studies : Apply density functional theory (DFT) to model reaction steps (e.g., ICReDD’s quantum chemical workflows in ) and identify rate-limiting steps .

Feedback loops : Integrate experimental data (e.g., yield/purity metrics) into computational models to refine pathway predictions iteratively .

Basic: What purification methods are most effective for isolating this compound from complex reaction mixtures?

Methodological Answer:
Use sequential purification:

Liquid-liquid extraction : Separate polar/non-polar impurities using solvents like ethyl acetate/water (e.g., ’s filtrate combination step) .

Column chromatography : Optimize mobile phase gradients (e.g., hexane/EtOAc) based on TLC profiles. ’s General Procedure F1 achieved 94% purity post-column .

Recrystallization : Select solvents (e.g., methanol/water) that maximize solubility differences between the product and byproducts .

Advanced: How can researchers design a reactor setup to scale up synthesis while maintaining stereochemical integrity?

Methodological Answer:
Scale-up requires:

Flow chemistry : Minimize residence time variability using microreactors (e.g., CRDC’s reaction fundamentals in ) to prevent racemization .

Temperature control : Implement jacketed reactors with real-time monitoring (e.g., thermocouples) to avoid exothermic side reactions .

In-line analytics : Use PAT (Process Analytical Technology) tools like FTIR probes to track stereochemical purity dynamically .

Basic: What safety protocols are essential when handling intermediates with reactive functional groups?

Methodological Answer:
Follow tiered safety measures:

Risk assessment : Review Safety Data Sheets (SDS) for analogs (e.g., tert-butoxycarbonyl-pyrrolidine in ) to identify hazards like sensitization .

Engineering controls : Use fume hoods for volatile intermediates (e.g., benzyloxycarbonyl derivatives) and inert atmospheres for air-sensitive steps .

Training : Mandate advanced lab safety courses (e.g., CHEM 4206 in ) for handling reactive groups .

Advanced: How can machine learning improve the prediction of this compound’s bioactivity?

Methodological Answer:
ML workflows include:

Feature engineering : Use molecular descriptors (e.g., logP, topological polar surface area) from tools like RDKit or ChemSpider ( ) .

Data augmentation : Train models on structurally related compounds (e.g., pyrazole-carboxylic acids in ) to predict IC$_{50}$ or binding affinities .

Validation : Cross-check predictions with experimental assays (e.g., enzyme inhibition in ) and refine models using SHAP analysis .